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Compound of Interest

Compound Name: 3-Fluoro-2-methylpyridine

Cat. No.: B130116 Get Quote

Technical Support Center: 3-Fluoro-2-
methylpyridine
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of 3-Fluoro-2-methylpyridine in a laboratory setting. Researchers,

scientists, and drug development professionals should familiarize themselves with this

information before working with this compound.

Troubleshooting Guide
This section addresses specific issues that users might encounter during their experiments with

3-Fluoro-2-methylpyridine.
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Problem Possible Cause(s) Solution(s)

Unexpected Color Change or

Vigor of Reaction

- Contamination of the reaction

vessel.- Reaction temperature

is too high.- Incompatible

solvent or reagent used.

- Ensure all glassware is clean

and dry before use.- Maintain

strict temperature control using

an ice bath or other cooling

methods.- Review the

experimental protocol and

ensure all solvents and

reagents are compatible with

3-Fluoro-2-methylpyridine.

Incompatible materials include

acids, acid chlorides, and

strong oxidizing agents.[1][2]

[3]

Spill of 3-Fluoro-2-

methylpyridine

Accidental splashing or

container breakage.

- Small spills: Absorb with an

inert material (e.g., sand,

vermiculite) and place in a

sealed container for disposal.

[3] Ventilate the area.- Large

spills: Evacuate the area

immediately. Wear full

personal protective equipment

(PPE), including respiratory

protection.[1][4] Contain the

spill using non-combustible

absorbent materials. Prevent

entry into waterways.

Difficulty in Dissolving the

Compound

The compound is only slightly

soluble in water.[5]

- Use an appropriate organic

solvent. Consult literature for

suitable solvents for your

specific reaction.

Skin or Eye Contact Inadequate personal protective

equipment (PPE) or accidental

exposure.

- Skin Contact: Immediately

wash the affected area with

plenty of soap and water.[4]

Remove contaminated clothing
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and wash it before reuse.[4]

Seek medical attention if

irritation persists.- Eye

Contact: Immediately flush

eyes with plenty of water for at

least 15 minutes, lifting the

upper and lower eyelids.[1][2]

Remove contact lenses if

present and easy to do.[1]

Seek immediate medical

attention.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with 3-Fluoro-2-methylpyridine?

Based on information for similar fluorinated pyridines, 3-Fluoro-2-methylpyridine is expected

to be a flammable liquid and an irritant.[6] It may cause skin and serious eye irritation.[4]

Inhalation of vapors may cause respiratory irritation.

2. What personal protective equipment (PPE) should I wear when handling 3-Fluoro-2-
methylpyridine?

It is essential to wear appropriate PPE to minimize exposure. This includes:

Eye/Face Protection: Chemical safety goggles and a face shield.[7]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood.[1]

[4] If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge

is recommended.[8]

3. How should I properly store 3-Fluoro-2-methylpyridine?

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as acids, acid chlorides, and strong oxidizing agents.[1][2][3]
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Recommended storage temperature is between 0-8°C.[6][9]

4. What should I do in case of a fire involving 3-Fluoro-2-methylpyridine?

Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish the fire.[1][2]

Water spray can be used to cool containers.[3] Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[2][8]

5. What are the first-aid measures for inhalation or ingestion?

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth with water.[4] Seek immediate

medical attention.[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C₆H₆FN [9][10]

Molecular Weight 111.12 g/mol [9][10]

Appearance Clear, colorless to yellow liquid [6][9]

Density 1.077 g/mL [9]

Boiling Point 114 °C [9]

Storage Temperature 0-8 °C [6][9]

Safe Handling and Storage Workflow
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Safe Handling and Storage of 3-Fluoro-2-methylpyridine

Receipt of Chemical

Inspect Container for Damage

Initial Check

Store in Designated Area
(0-8°C, Well-ventilated)

If OK

Follow Emergency Procedures

If Damaged

Don Personal Protective Equipment (PPE)

Handling in Fume Hood

Experimentation

Spill or Exposure Event?

Yes

Proper Waste Disposal

No

Decontaminate Work Area

Remove and Dispose of PPE

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3-Fluoro-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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